Cas no 207279-37-6 ((1S,2S)-Ethyl 2-(4-bromophenyl)-cyclopropanecarboxylate)

• Product Name: (1S,2S)-Ethyl 2-(4-bromophenyl)-cyclopropanecarboxylate
• CAS No: 207279-37-6
• MF: C₁₂H₁₃BrO₂
• MW: 269.134423017502
• MDL: MFCD32642088
• CID: 4779749
• PubChem ID: 23268273
• Update Time: 2025-08-05

(1S,2S)-Ethyl 2-(4-bromophenyl)-cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-bromophenyl)cyclopropane-1-carboxylate
• (1S,2S)-Ethyl 2-(4-bromophenyl)-cyclopropanecarboxylate
• ethyl (1R,2R)-2-(4-bromophenyl)cyclopropanecarboxylate
• SY060548
• SY266100
• 2-(4-Bromo-phenyl)-cyclopropanecarboxylic Acid Ethyl Ester

• MDL： MFCD32642088
• Inchi： 1S/C12H13BrO2/c1-2-15-12(14)11-7-10(11)8-3-5-9(13)6-4-8/h3-6,10-11H,2,7H2,1H3
• InChI Key： RAFFPNRMOQNLAA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CC1C(=O)OCC

Computed Properties

• Exact Mass: 268.00989g/mol
• Monoisotopic Mass: 268.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on (1S,2S)-Ethyl 2-(4-bromophenyl)-cyclopropanecarboxylate

Chemical Profile of (1S,2S)-Ethyl 2-(4-bromophenyl)-cyclopropanecarboxylate (CAS No. 207279-37-6)

(1S,2S)-Ethyl 2-(4-bromophenyl)-cyclopropanecarboxylate, identified by its CAS number 207279-37-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropanecarboxylates, which are known for their unique structural properties and potential biological activities. The presence of a chiral center at the (1S,2S) configuration adds an additional layer of complexity and interest, making it a valuable subject for further investigation.

The molecular structure of (1S,2S)-Ethyl 2-(4-bromophenyl)-cyclopropanecarboxylate consists of a cyclopropane ring substituted with an ethyl ester group and a 4-bromophenyl moiety. The cyclopropane ring is a highly strained three-membered carbon heterocycle, which often serves as a key pharmacophore in drug design due to its ability to induce conformational flexibility and enhance binding affinity. The ester functionality not only contributes to the compound's solubility but also provides a site for further chemical modifications, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The specific stereochemistry of (1S,2S)-Ethyl 2-(4-bromophenyl)-cyclopropanecarboxylate makes it a promising candidate for such applications. Studies have shown that the (1S,2S) configuration can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug, potentially leading to better therapeutic outcomes.

The bromine atom at the 4-position of the phenyl ring in (1S,2S)-Ethyl 2-(4-bromophenyl)-cyclopropanecarboxylate serves multiple purposes. It acts as a handle for further functionalization through cross-coupling reactions, allowing chemists to introduce diverse substituents and explore new chemical space. Additionally, the bromine atom can enhance the metabolic stability of the compound by preventing unwanted degradation pathways.

Current research in medicinal chemistry has highlighted the importance of scaffold hopping—exploring different molecular frameworks to discover novel bioactive compounds. The cyclopropanecarboxylate scaffold has emerged as a versatile building block in this regard. For instance, recent studies have demonstrated that derivatives of this scaffold exhibit potent activity against various biological targets, including enzymes and receptors involved in inflammatory and infectious diseases. The incorporation of a bromophenyl group into such derivatives has been particularly effective in enhancing binding interactions.

The synthesis of enantiomerically pure compounds like (1S,2S)-Ethyl 2-(4-bromophenyl)-cyclopropanecarboxylate presents unique challenges but also offers significant rewards. Advanced synthetic techniques, such as asymmetric hydrogenation and chiral resolution methods, have been employed to achieve high enantiomeric purity. These methods not only ensure the quality of the final product but also pave the way for scalable production processes suitable for industrial applications.

The potential applications of (1S,2S)-Ethyl 2-(4-bromophenyl)-cyclopropanecarboxylate extend beyond traditional pharmaceuticals. It has shown promise in materials science as well, particularly in the development of chiral catalysts and ligands for asymmetric synthesis. The unique electronic properties conferred by the bromophenyl group make it an attractive component in designing novel functional materials.

In conclusion, (1S,2S)-Ethyl 2-(4-bromophenyl)-cyclopropanecarboxylate (CAS No. 207279-37-6) represents a fascinating compound with diverse potential applications in pharmaceuticals and materials science. Its unique structural features—chiral configuration, cyclopropane ring, ester functionality, and bromophenyl moiety—make it a rich scaffold for further exploration. As research continues to uncover new synthetic methodologies and biological activities, compounds like this are poised to play a crucial role in advancing scientific knowledge and developing innovative solutions.